Cas no 1008517-79-0 (Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1h)-carboxylate)

• Product Name: Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1h)-carboxylate
• CAS No: 1008517-79-0
• MF: C₁₄H₁₈INO₂
• MW: 359.202696323395
• CID: 4821730
• Update Time: 2025-05-20

Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1h)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1h)-carboxylate
• tert-butyl 7-iodo-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 7-Iodo-3,4-dihydro-1H-isoquinoline-2-carboxylic Acid Tert-Butyl Ester

• Inchi： 1S/C14H18INO2/c1-14(2,3)18-13(17)16-7-6-10-4-5-12(15)8-11(10)9-16/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： CQPIZUXOIVJXEH-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1h)-carboxylate

Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 1008517-79-0)

The compound Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 1008517-79-0) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound is characterized by its isoquinoline skeleton, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of the tert-butyl ester group and the iodine substituent at the 7-position makes this compound highly versatile for various chemical transformations.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery and materials science. The tert-butyl ester group serves as a protecting group for the carboxylic acid moiety, facilitating further functionalization. The iodine substituent, on the other hand, is highly reactive and can undergo nucleophilic substitution reactions, making it an ideal site for introducing diverse substituents. This dual functionality has made Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1H)-carboxylate a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

One of the most notable applications of this compound is in the construction of polycyclic frameworks. By leveraging the reactivity of the iodine atom and the directing effects of the tert-butyl group, chemists have successfully synthesized a wide range of complex structures with potential applications in pharmaceuticals and agrochemicals. For instance, recent research has demonstrated its utility in the synthesis of isoquinoline alkaloids, which are known for their biological activities such as anti-tumor and anti-inflammatory properties.

In addition to its role as an intermediate, Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1H)-carboxylate has also been explored as a catalyst in certain organocatalytic reactions. The bulky tert-butyl group provides steric hindrance, which can enhance selectivity in enantioselective reactions. This property has been exploited in asymmetric synthesis to produce chiral isoquinoline derivatives with high enantiomeric excess.

The synthesis of this compound typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. Key steps often include Friedel-Crafts alkylation or acylation to construct the isoquinoline skeleton, followed by iodination at specific positions to introduce functionality. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

From an environmental perspective, researchers have been investigating greener synthetic routes to minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. Such approaches align with current trends toward sustainable chemistry practices.

In terms of biological activity, preliminary studies suggest that Tert-butyl 7-iodo-3,4-dihydroisoquinoline-2(1H)-carboxylate exhibits moderate cytotoxicity against certain cancer cell lines. However, further research is required to fully understand its pharmacokinetic properties and potential therapeutic applications.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in optimizing the design and synthesis of isoquinoline derivatives like this compound. By using molecular modeling techniques to predict reactivity and selectivity, chemists can design more efficient synthetic pathways and discover novel applications for these compounds.